Cas no 47230-38-6 (Diethyl Biphenyl-4,4’-dicarboxylate)

• Product Name: Diethyl Biphenyl-4,4’-dicarboxylate
• CAS No: 47230-38-6
• MF: C₁₈H₁₈O₄
• MW: 298.333125591278
• MDL: MFCD00017270
• CID: 334664
• PubChem ID: 87563815
• Update Time: 2025-10-23

Diethyl Biphenyl-4,4’-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4,4'-dicarboxylicacid, 4,4'-diethyl ester
• Diethyl 4,4'-Biphenyldicarboxylate
• Diethyl biphenyl 4,4'-dicarboxylate
• ethyl 4-(4-ethoxycarbonylphenyl)benzoate
• 4,4'-Bibenzoic Acid Diethyl Ester
• 4,4'-Biphenyldicarboxylic Acid Diethyl Ester
• Diethyl 4,4'-Bibenzoate
• DIETHYL BIPHENYL-4,4'-DICARBOXYLATE
• Diethyl [1,1'-biphenyl]-4,4'-dicarboxylate
• Diethyl-4,4'-diphenyldicarboxylate
• NSC93978
• Biphenyl-4,4'-dicarboxylic acid diethyl ester
• diethyl 4,4-biphenyldicarboxylate
• Diethyl4,4'-Biphenyldicarbo
• SG5SS52NLC
• T70943
• 4,4'-Bis(ethoxycarbonyl)-1,1'-biphenyl
• 47230-38-6
• FT-0617005
• SY053513
• Diethyl 1,1'-biphenyl-4,4'-dicarboxylate
• SYTZNHBXNLYWAK-UHFFFAOYSA-N
• AKOS015840504
• CS-0207259
• NSC-93978
• Diethyl p,p'-bibenzoate
• MFCD00017270
• [1,1'-Biphenyl]-4,4'-dicarboxylic acid, 4,4'-diethyl ester
• Diethyl [1,1'-biphenyl]-4,4'-dicarboxylate #
• 4,4'-DIETHYL [1,1'-BIPHENYL]-4,4'-DICARBOXYLATE
• 4,4'-Biphenyl dicarboxylicacid diethylester
• 4,4'-Biphenyldicarboxylic acid, diethyl ester
• A827174
• [1,1'-Biphenyl]-4,4'-dicarboxylic acid, diethyl ester
• AS-65421
• DTXSID70294075
• SCHEMBL1965326
• B0831
• 4,4'-Bis(ethoxycarbonyl)biphenyl
• Diethyl 4,4 inverted exclamation mark -Biphenyldicarboxylate
• [1,1'-Biphenyl]-4,4'-dicarboxylicacid,4,4'-diethyl ester
• AC-20954
• 4,4 inverted exclamation marka-Diethyl [1,1 inverted exclamation marka-biphenyl]-4,4 inverted exclamation marka-dicarboxylate
• Diethyl biphenyl-4,4''-dicarboxylate
• DB-051436
• DTXCID20245214
• Diethyl Biphenyl-4,4’-dicarboxylate

• MDL： MFCD00017270
• Inchi： 1S/C18H18O4/c1-3-21-17(19)15-9-5-13(6-10-15)14-7-11-16(12-8-14)18(20)22-4-2/h5-12H,3-4H2,1-2H3
• InChI Key： SYTZNHBXNLYWAK-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)C1C=CC(C(=O)OCC)=CC=1)=O

Computed Properties

• Exact Mass: 298.12100
• Monoisotopic Mass: 298.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.132
• Melting Point: 112.0 to 116.0 deg-C
• Boiling Point: 431.3°C at 760 mmHg
• Flash Point: 215°C
• Refractive Index: 1.547
• PSA: 52.60000
• LogP: 3.70700
• Solubility: Not determined
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Diethyl Biphenyl-4,4’-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： S22-S24/25
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Diethyl Biphenyl-4,4’-dicarboxylate

Diethyl Biphenyl-4,4’-dicarboxylate (CAS No. 47230-38-6): A Comprehensive Overview

Diethyl Biphenyl-4,4’-dicarboxylate (CAS No. 47230-38-6) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its biphenyl core and the presence of two diethyl ester groups attached to the carboxylic acid moieties. The unique structure of Diethyl Biphenyl-4,4’-dicarboxylate makes it an attractive candidate for a wide range of chemical reactions and material properties.

The molecular formula of Diethyl Biphenyl-4,4’-dicarboxylate is C₁₈H₁₈O₄, and its molecular weight is approximately 302.33 g/mol. The compound is typically a white crystalline solid at room temperature and exhibits good thermal stability. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane, but has limited solubility in water.

In the realm of pharmaceutical research, Diethyl Biphenyl-4,4’-dicarboxylate has garnered attention due to its potential as an intermediate in the synthesis of various bioactive compounds. Recent studies have explored its use in the development of new drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of biphenyl derivatives in modulating G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents.

The biphenyl core of Diethyl Biphenyl-4,4’-dicarboxylate provides a rigid structure that can enhance the binding affinity and selectivity of drug molecules. This structural feature is particularly valuable in the design of small molecule inhibitors for enzymes and receptors involved in diseases such as cancer, neurodegenerative disorders, and cardiovascular conditions. Additionally, the diethyl ester groups can be hydrolyzed under physiological conditions to release carboxylic acids, which can further influence the pharmacological properties of the final drug product.

Beyond pharmaceutical applications, Diethyl Biphenyl-4,4’-dicarboxylate has found utility in materials science. Its rigid biphenyl core and functionalized carboxylic acid moieties make it suitable for the synthesis of advanced polymers and liquid crystals. These materials are used in various high-tech applications, including electronic displays, optical devices, and sensors. A recent study published in the Journal of Materials Chemistry C demonstrated the use of biphenyl-based monomers to create polymers with enhanced thermal stability and mechanical strength.

In the field of chemical synthesis, Diethyl Biphenyl-4,4’-dicarboxylate serves as a valuable building block for constructing complex organic molecules. Its reactivity can be tuned by modifying the substituents on the biphenyl core or by altering the conditions of chemical reactions. For example, cross-coupling reactions involving palladium catalysts can be used to introduce additional functional groups or extend the molecular framework. This versatility makes it an essential reagent in synthetic chemistry laboratories.

The safety profile of Diethyl Biphenyl-4,4’-dicarboxylate is an important consideration for both industrial and laboratory settings. While it is generally considered safe when handled properly, standard precautions should be taken to avoid skin contact and inhalation of dust or vapors. Proper storage conditions include keeping it away from heat sources and incompatible materials.

In conclusion, Diethyl Biphenyl-4,4’-dicarboxylate (CAS No. 47230-38-6) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structural features and chemical properties make it a valuable asset for researchers and industry professionals alike. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern scientific endeavors.